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Abstract

(Diacetoxyiodo)benzene, also known as phenyliodine(lll) diacetate (PIDA), is a hypervalent
iodine reagent that serves as a mild and efficient oxidizing agent for the cleavage of vicinal
diols (1,2-diols) into their corresponding aldehydes and ketones. This reaction offers a valuable
alternative to traditional methods that often employ toxic heavy metals like lead or strong
oxidants. The oxidative cleavage with (diacetoxyiodo)benzene proceeds under mild
conditions, typically at ambient temperature, with high yields and clean reaction profiles. This
application note provides a comprehensive overview of the use of (diacetoxyiodo)benzene for
vicinal diol cleavage, including its mechanism, substrate scope, a detailed experimental
protocol, and a comparison with other common reagents.

Introduction

The oxidative cleavage of the carbon-carbon bond in vicinal diols is a fundamental
transformation in organic synthesis, providing access to valuable carbonyl compounds.[1] This
reaction is crucial in various applications, including the structural elucidation of natural
products, degradation of sugars, and the synthesis of complex molecules in the pharmaceutical
industry. While classic reagents like lead tetraacetate (Criegee oxidation) and periodic acid
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(Malaprade reaction) are effective, they present significant drawbacks, such as the high toxicity
of lead compounds and the potential for over-oxidation or side reactions.[1][2]

(Diacetoxyiodo)benzene has emerged as a superior alternative due to its low toxicity, ready
availability, and ease of handling.[3] Reactions are typically performed in common organic
solvents like dichloromethane, and the byproducts, iodobenzene and acetic acid, are easily
removed during workup.

Reaction Mechanism

The cleavage of vicinal diols by (diacetoxyiodo)benzene is believed to proceed through a
cyclic intermediate, analogous to the mechanism of the Criegee oxidation.[1] The reaction is
initiated by the coordination of the diol to the hypervalent iodine center, followed by the
displacement of acetate ligands to form a cyclic iodinane intermediate. This intermediate then
undergoes a concerted fragmentation, leading to the cleavage of the C-C bond and the
formation of two carbonyl groups. The iodine is reduced from I(lIl) to I(l) in the form of
iodobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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